![molecular formula C10H11N3O3S B2438335 (E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one CAS No. 615282-48-9](/img/structure/B2438335.png)
(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one, also known as FHT, is a thiazolidinone derivative that has gained attention due to its potential therapeutic applications. It possesses a unique chemical structure that makes it a promising candidate for drug development.
Scientific Research Applications
Antimicrobial and Cytotoxic Activities
A series of compounds related to (E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one have shown significant antimicrobial and cytotoxic activities. These compounds have been effective in inhibiting the growth of various bacterial and fungal strains. For instance, some derivatives demonstrated considerable antibiotic activity against B. subtilis and C. albicans. Additionally, certain compounds displayed effectiveness in inhibiting human erythromyeloblastoid leukemia (K-562) and human lung carcinoma (NCI-H292) cell lines (Feitoza et al., 2012).
Antifibrotic and Anticancer Action
Amino(imino)thiazolidinone derivatives, closely related to the compound , have shown promising antifibrotic and anticancer activities. These derivatives were synthesized using a combination of cyclocondensation and Knoevenagel condensation reactions. Some of these compounds significantly reduced the viability of fibroblasts without possessing an anticancer effect. However, others displayed high antifibrotic activity levels, comparable to known drugs, and did not scavenge superoxide radicals (Kaminskyy et al., 2016).
Structural Studies and Molecular Docking
Studies on related thiazolidin-4-one derivatives include molecular and solid-state structure analysis, X-ray powder diffraction, and density functional theory (DFT) computations. These studies are crucial for understanding the chemical and physical properties of these compounds, which can aid in their application in various scientific research areas. Molecular docking studies have been performed to understand the extent of hydrogen bonding and binding affinities, providing insights into potential biological targets (Rahmani et al., 2017).
Potential Anti-Inflammatory Agents
Some novel thiazole compounds, structurally related to the compound , have been synthesized and evaluated for their potential anti-inflammatory properties. These studies include the synthesis of derivatives and their biological evaluation, which could pave the way for new anti-inflammatory therapies (Helal et al., 2013).
properties
IUPAC Name |
(2E)-2-[(E)-furan-2-ylmethylidenehydrazinylidene]-5-(2-hydroxyethyl)-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11N3O3S/c14-4-3-8-9(15)12-10(17-8)13-11-6-7-2-1-5-16-7/h1-2,5-6,8,14H,3-4H2,(H,12,13,15)/b11-6+ |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLAJEDWXWUXBGR-IZZDOVSWSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=COC(=C1)C=NN=C2NC(=O)C(S2)CCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=COC(=C1)/C=N/N=C/2\NC(=O)C(S2)CCO |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-2-((E)-(furan-2-ylmethylene)hydrazono)-5-(2-hydroxyethyl)thiazolidin-4-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.